Cas no 1215948-01-8 (5-(thiophen-2-yl)-1,3-oxazol-2-amine)
5-(thiophen-2-yl)-1,3-oxazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(Thiophen-2-yl)oxazol-2-amine
- 5-(thiophen-2-yl)-1,3-oxazol-2-amine
- 5-Thiophen-2-yl-oxazol-2-ylamine
- 2-Oxazolamine, 5-(2-thienyl)-
-
- Inchi: 1S/C7H6N2OS/c8-7-9-4-5(10-7)6-2-1-3-11-6/h1-4H,(H2,8,9)
- InChI Key: RAFXYWKBCPDIJR-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1=CN=C(N)O1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 144
- XLogP3: 1.4
- Topological Polar Surface Area: 80.3
5-(thiophen-2-yl)-1,3-oxazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM489189-1g |
5-(Thiophen-2-yl)oxazol-2-amine |
1215948-01-8 | 97% | 1g |
$*** | 2023-04-03 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD607629-1g |
5-(Thiophen-2-yl)oxazol-2-amine |
1215948-01-8 | 97% | 1g |
¥5382.0 | 2023-04-05 | |
| Enamine | EN300-1843990-1g |
5-(thiophen-2-yl)-1,3-oxazol-2-amine |
1215948-01-8 | 1g |
$1485.0 | 2023-09-19 | ||
| Enamine | EN300-1843990-5g |
5-(thiophen-2-yl)-1,3-oxazol-2-amine |
1215948-01-8 | 5g |
$4309.0 | 2023-09-19 | ||
| Enamine | EN300-1843990-10g |
5-(thiophen-2-yl)-1,3-oxazol-2-amine |
1215948-01-8 | 10g |
$6390.0 | 2023-09-19 | ||
| Enamine | EN300-1843990-0.05g |
5-(thiophen-2-yl)-1,3-oxazol-2-amine |
1215948-01-8 | 0.05g |
$1247.0 | 2023-09-19 | ||
| Enamine | EN300-1843990-0.1g |
5-(thiophen-2-yl)-1,3-oxazol-2-amine |
1215948-01-8 | 0.1g |
$1307.0 | 2023-09-19 | ||
| Enamine | EN300-1843990-0.25g |
5-(thiophen-2-yl)-1,3-oxazol-2-amine |
1215948-01-8 | 0.25g |
$1366.0 | 2023-09-19 | ||
| Enamine | EN300-1843990-0.5g |
5-(thiophen-2-yl)-1,3-oxazol-2-amine |
1215948-01-8 | 0.5g |
$1426.0 | 2023-09-19 | ||
| Enamine | EN300-1843990-1.0g |
5-(thiophen-2-yl)-1,3-oxazol-2-amine |
1215948-01-8 | 1g |
$1485.0 | 2023-06-02 |
5-(thiophen-2-yl)-1,3-oxazol-2-amine Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
Additional information on 5-(thiophen-2-yl)-1,3-oxazol-2-amine
5-(Thiophen-2-yl)-1,3-oxazol-2-amine: An Emerging Compound in Pharmaceutical Research
5-(Thiophen-2-yl)-1,3-oxazol-2-amine (CAS No. 1215948-01-8) is a promising compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of oxazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.
The chemical structure of 5-(thiophen-2-yl)-1,3-oxazol-2-amine features a thiophene ring fused to an oxazole ring, with an amine group attached at the 2-position of the oxazole. This specific arrangement of functional groups imparts the molecule with unique pharmacological properties that make it a valuable candidate for further investigation.
Recent studies have highlighted the potential of 5-(thiophen-2-yl)-1,3-oxazol-2-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, 5-(thiophen-2-yl)-1,3-oxazol-2-amine has also shown promising results in cancer research. A study conducted by researchers at the National Cancer Institute found that this compound selectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, making it a potential lead compound for the development of novel anticancer drugs.
The pharmacokinetic profile of 5-(thiophen-2-yl)-1,3-oxazol-2-amine has also been extensively studied. Research indicates that this compound has favorable oral bioavailability and a reasonable half-life, which are important considerations for its potential use as an oral medication. Furthermore, preliminary toxicity studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.
In the realm of drug discovery and development, 5-(thiophen-2-yl)-1,3-oxazol-2-amine has been identified as a hit compound through high-throughput screening (HTS) assays. Its ability to bind to specific protein targets involved in disease pathways has made it a valuable starting point for lead optimization efforts. Ongoing research is focused on improving its potency and selectivity through structural modifications and medicinal chemistry approaches.
The synthetic route to 5-(thiophen-2-yl)-1,3-oxazol-2-amine has been well-documented in the literature. A typical synthesis involves the condensation of 2-thiophenecarboxaldehyde with O-benzylhydroxylamine hydrochloride followed by cyclization with an appropriate electrophile such as ethyl chloroformate. This multi-step process yields the desired product with high purity and yield, making it feasible for large-scale production.
Beyond its therapeutic applications, 5-(thiophen-2-yl)-1,3-oxazol-2-amine has also found use as a tool compound in academic research. Its unique chemical properties make it useful for probing biological systems and understanding disease mechanisms at a molecular level. For example, it has been employed in studies investigating the role of specific enzymes and signaling pathways in inflammatory responses and cancer progression.
In conclusion, 5-(thiophen-2-yl)-1,3-oaxzolamidine, identified by CAS No. 1215948-018-, represents a promising compound with a wide range of potential applications in pharmaceutical research. Its anti-inflammatory and anticancer properties, coupled with favorable pharmacokinetic characteristics and synthetic accessibility, position it as a valuable candidate for further development into therapeutic agents. As research continues to uncover new insights into its mechanisms of action and biological effects, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.
1215948-01-8 (5-(thiophen-2-yl)-1,3-oxazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)